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Compound of Interest

Compound Name: T-0509

Cat. No.: B1681855 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

This document provides detailed procedural guidance for the safe and compliant disposal of T-
0509, identified as 1,3,5-Triphenylbenzene. The information is intended for researchers,

scientists, and drug development professionals to ensure safe handling and disposal, thereby

minimizing environmental impact and maintaining regulatory compliance. Given the limited

specific disposal information provided by manufacturers, the following procedures are based on

general best practices for non-reactive, solid aromatic hydrocarbons.

I. Chemical and Physical Properties Relevant to
Disposal
A thorough understanding of the chemical's properties is the first step in a safe disposal

process. The following table summarizes key data for T-0509 (1,3,5-Triphenylbenzene).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1681855?utm_src=pdf-interest
https://www.benchchem.com/product/b1681855?utm_src=pdf-body
https://www.benchchem.com/product/b1681855?utm_src=pdf-body
https://www.benchchem.com/product/b1681855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Relevance to Disposal

Chemical Name 1,3,5-Triphenylbenzene
Ensures correct identification

and hazard assessment.

CAS Number 612-71-5
Unique identifier for tracking

and regulatory reporting.

Molecular Formula C₂₄H₁₈ Indicates it is a hydrocarbon.

Appearance
White to light brown crystalline

powder[1][2]

Solid waste stream; potential

for dust generation.

Solubility

Insoluble in water; Soluble in

toluene and other organic

solvents[1][2][3][4]

Do not dispose of down the

sanitary sewer. Indicates

appropriate solvents for

decontamination.

Stability

Stable under normal

temperatures and pressures[1]

[5]

Low reactivity hazard under

standard laboratory conditions.

Incompatibilities
Strong oxidizing agents[5][6][7]

[8]

Must be segregated from

oxidizing agents in waste

containers.

Toxicity
Toxicological properties have

not been fully investigated[5][8]

Treat as a hazardous

substance due to lack of data.

II. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of T-0509.

Step 1: Hazard Assessment

Review the Safety Data Sheet (SDS) for T-0509 (1,3,5-Triphenylbenzene). Although

toxicological data is limited, it should be handled as a hazardous chemical.[5][8]

Note its classification as a polycyclic aromatic hydrocarbon (PAH), which may be regulated

as hazardous waste.[3][9]
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Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat. If there is a risk of generating dust, a dust mask (e.g., N95) is recommended.

Step 2: Waste Collection and Segregation

Collect waste T-0509 in a dedicated, properly labeled hazardous waste container. The

container must be made of a compatible material (e.g., amber glass or a suitable plastic) and

have a secure, tight-fitting lid.

The waste is to be segregated as a non-halogenated organic solid.

Crucially, do not mix T-0509 waste with incompatible materials, particularly strong oxidizing

agents.[5][6][7][8]

Step 3: Labeling of Waste Containers

Label the waste container clearly with the words "Hazardous Waste."

The label must include:

The full chemical name: "1,3,5-Triphenylbenzene" (do not use abbreviations).

The concentration and quantity of the waste.

The date of waste generation.

The location of origin (e.g., laboratory room number).

The name of the principal investigator.

Step 4: Storage of Waste

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is away from sources of ignition and incompatible chemicals.

Step 5: Disposal Request and Removal
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Once the waste container is full or is ready for disposal, follow your institution's procedures

for chemical waste pickup. This typically involves submitting a request to your Environmental

Health and Safety (EHS) department.

Do not attempt to dispose of T-0509 in the regular trash or down the drain. Its insolubility in

water makes sewer disposal inappropriate.[2][4][5]

Step 6: Decontamination of Empty Containers and Glassware

Triple-rinse empty containers and contaminated glassware with a suitable organic solvent in

which 1,3,5-Triphenylbenzene is soluble (e.g., toluene).

Collect the solvent rinsate as hazardous liquid waste (non-halogenated organic solvent

waste).

After triple-rinsing, the container may be considered "empty" under RCRA regulations and

can be disposed of in the regular trash, provided the label is defaced. However, always

confirm this with your institution's EHS guidelines.

III. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the disposal of a research

chemical like T-0509, where specific disposal instructions are limited.
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T-0509 (1,3,5-Triphenylbenzene) Disposal Workflow

Start: Have T-0509 Waste

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Solid Aromatic Hydrocarbon

- Insoluble in Water
- Incompatible with Oxidizers

- Limited Toxicity Data

Wear Appropriate PPE:
- Goggles, Gloves, Lab Coat

- Dust Mask if necessary

Select Compatible Waste Container
(Glass or appropriate plastic)

Label Container:
'Hazardous Waste'

'1,3,5-Triphenylbenzene'
Date, PI, Location

Segregate as:
Non-Halogenated Organic Solid

Store in Satellite
Accumulation Area

Submit Disposal Request to EHS

EHS Pickup and Final Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1681855?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/technical-specifications-1-3-5-triphenylbenzene-chemists-reference-la
https://wap.guidechem.com/encyclopedia/1-3-5-triphenylbenzene-dic5747.html
https://cymitquimica.com/cas/612-71-5/
https://www.solubilityofthings.com/135-triphenylbenzene
https://m.chemicalbook.com/ProductMSDSDetailCB8748274_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8748274_EN.htm
https://www.tcichemicals.com/BE/en/sds/T0509_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21353&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://chemsavers.com/t/1-3-5-triphenylbenzene-96-5-100g/
https://pubmed.ncbi.nlm.nih.gov/12764484/
https://pubmed.ncbi.nlm.nih.gov/12764484/
https://pubmed.ncbi.nlm.nih.gov/12764484/
https://www.benchchem.com/product/b1681855#t-0509-proper-disposal-procedures
https://www.benchchem.com/product/b1681855#t-0509-proper-disposal-procedures
https://www.benchchem.com/product/b1681855#t-0509-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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